Cas no 1007874-71-6 (5-Methylimidazo2,1-b1,3thiazole-6-carboxylic Acid)

• Product Name: 5-Methylimidazo2,1-b1,3thiazole-6-carboxylic Acid
• CAS No: 1007874-71-6
• MF: C₇H₆N₂O₂S
• MW: 182.199739933014
• CID: 1096124
• PubChem ID: 45791447
• Update Time: 2025-06-08

5-Methylimidazo2,1-b1,3thiazole-6-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-methyl-Imidazo[2,1-b]thiazole-6-carboxylic acid
• 5-Methylimidazo[2,1-b][1,3]-thiazole-6-carboxylic acid
• 5-methylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid
• 5-methylimidazo[2,1-b]thiazole-6-carboxylic acid
• AC1Q2FN8
• AG-C-07070
• CTK6B3859
• EN300-43835
• SBB083486
• SureCN1339860
• J-000223
• SCHEMBL1339860
• AKOS005169796
• F1936-0004
• JRMXUMHKCZQHSJ-UHFFFAOYSA-N
• DB-359096
• 1007874-71-6
• CS-0249542
• DTXSID30672552
• 5-Methylimidazo2,1-b1,3thiazole-6-carboxylic Acid

• Inchi： 1S/C7H6N2O2S/c1-4-5(6(10)11)8-7-9(4)2-3-12-7/h2-3H,1H3,(H,10,11)
• InChI Key： JRMXUMHKCZQHSJ-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(C(=O)O)=C2C

Computed Properties

• Exact Mass: 182.01499861g/mol
• Monoisotopic Mass: 182.01499861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 82.8Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3

5-Methylimidazo2,1-b1,3thiazole-6-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazothiazoles

Additional information on 5-Methylimidazo2,1-b1,3thiazole-6-carboxylic Acid

5-Methylimidazo[2,1-b][1,3]thiazole-6-carboxylic Acid: A Comprehensive Overview

5-Methylimidazo[2,1-b][1,3]thiazole-6-carboxylic Acid (CAS No. 1007874-71-6) is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazothiazoles, which are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. The unique structure of 5-Methylimidazo[2,1-b][1,3]thiazole-6-carboxylic Acid makes it a valuable candidate for the development of novel therapeutic agents.

The chemical structure of 5-Methylimidazo[2,1-b][1,3]thiazole-6-carboxylic Acid consists of a central imidazothiazole ring with a methyl group at the 5-position and a carboxylic acid group at the 6-position. This arrangement provides the compound with specific chemical and physical properties that are crucial for its biological activity. The imidazothiazole scaffold is known for its ability to interact with various biological targets, making it a versatile platform for drug discovery.

Recent studies have highlighted the potential of 5-Methylimidazo[2,1-b][1,3]thiazole-6-carboxylic Acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. The mechanism of action involves the disruption of bacterial cell walls and inhibition of essential enzymes, making it a promising candidate for the development of new antibiotics.

In addition to its antimicrobial properties, 5-Methylimidazo[2,1-b][1,3]thiazole-6-carboxylic Acid has also been investigated for its antiviral activity. Studies have demonstrated that this compound can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The antiviral mechanism is thought to involve interference with viral entry and replication processes within host cells.

The anticancer potential of 5-Methylimidazo[2,1-b][1,3]thiazole-6-carboxylic Acid has also been explored in preclinical studies. Research published in the Cancer Research journal has shown that this compound can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. Specifically, it has been found to inhibit the activation of Akt and MAPK signaling pathways, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 5-Methylimidazo[2,1-b][1,3]thiazole-6-carboxylic Acid have been studied to assess its suitability as a therapeutic agent. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life in animal models, suggesting that it may be suitable for further development as an oral medication.

To further enhance its therapeutic potential, researchers have explored various modifications to the structure of 5-Methylimidazo[2,1-b][1,3]thiazole-6-carboxylic Acid. These modifications aim to improve its potency, selectivity, and pharmacokinetic profile. For example, substituting different functional groups at various positions on the imidazothiazole ring has led to the discovery of more potent analogs with improved biological activity.

The safety profile of 5-Methylimidazo[2,1-b][1,3]thiazole-6-carboxylic Acid is another critical aspect being investigated. Preclinical toxicity studies have shown that this compound is generally well-tolerated at therapeutic doses. However, ongoing research is necessary to fully understand its long-term safety and potential side effects in humans.

In conclusion, 5-Methylimidazo[2,1-b][1,3]thiazole-6-carboxylic Acid (CAS No. 1007874-71-6) is a promising compound with diverse biological activities and potential applications in medicinal chemistry. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a novel therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.